dicyano-cobalt(III)-tetrakis(4-sulfonatophenyl)porphyrin
dicyano-cobalt(III)-tetrakis(4-sulfonatophenyl)porphyrin
Brand Name:
Vulcanchem
CAS No.:
129232-35-5
VCID:
VC0161964
InChI:
InChI=1S/C44H28N4O12S4.2CN.Co/c49-61(50,51)29-9-1-25(2-10-29)41-33-17-19-35(45-33)42(26-3-11-30(12-4-26)62(52,53)54)37-21-23-39(47-37)44(28-7-15-32(16-8-28)64(58,59)60)40-24-22-38(48-40)43(36-20-18-34(41)46-36)27-5-13-31(14-6-27)63(55,56)57;2*1-2;/h1-24H,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);;;/q-2;2*-1;+3
SMILES:
[H+].[H+].[H+].[H+].[C-]#N.[C-]#N.C1=CC(=CC=C1C2=C3C=CC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=C(C=C7)S(=O)(=O)[O-])C8=CC=C(C=C8)S(=O)(=O)[O-])C=C4)C9=CC=C(C=C9)S(=O)(=O)[O-])[N-]3)S(=O)(=O)[O-].[Co+3]
Molecular Formula:
C52H26Co4N12O12S4
Molecular Weight:
1043.9 g/mol
dicyano-cobalt(III)-tetrakis(4-sulfonatophenyl)porphyrin
CAS No.: 129232-35-5
Main Products
VCID: VC0161964
Molecular Formula: C52H26Co4N12O12S4
Molecular Weight: 1043.9 g/mol
| CAS No. | 129232-35-5 |
|---|---|
| Product Name | dicyano-cobalt(III)-tetrakis(4-sulfonatophenyl)porphyrin |
| Molecular Formula | C52H26Co4N12O12S4 |
| Molecular Weight | 1043.9 g/mol |
| IUPAC Name | cobalt(3+);hydron;4-[10,15,20-tris(4-sulfonatophenyl)porphyrin-22,24-diid-5-yl]benzenesulfonate;dicyanide |
| Standard InChI | InChI=1S/C44H28N4O12S4.2CN.Co/c49-61(50,51)29-9-1-25(2-10-29)41-33-17-19-35(45-33)42(26-3-11-30(12-4-26)62(52,53)54)37-21-23-39(47-37)44(28-7-15-32(16-8-28)64(58,59)60)40-24-22-38(48-40)43(36-20-18-34(41)46-36)27-5-13-31(14-6-27)63(55,56)57;2*1-2;/h1-24H,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);;;/q-2;2*-1;+3 |
| Standard InChIKey | NATOJWTYWAGTMY-UHFFFAOYSA-J |
| SMILES | [H+].[H+].[H+].[H+].[C-]#N.[C-]#N.C1=CC(=CC=C1C2=C3C=CC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=C(C=C7)S(=O)(=O)[O-])C8=CC=C(C=C8)S(=O)(=O)[O-])C=C4)C9=CC=C(C=C9)S(=O)(=O)[O-])[N-]3)S(=O)(=O)[O-].[Co+3] |
| Canonical SMILES | [H+].[H+].[H+].[H+].[C-]#N.[C-]#N.C1=CC(=CC=C1C2=C3C=CC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=C(C=C7)S(=O)(=O)[O-])C8=CC=C(C=C8)S(=O)(=O)[O-])C=C4)C9=CC=C(C=C9)S(=O)(=O)[O-])[N-]3)S(=O)(=O)[O-].[Co+3] |
| Synonyms | CN2-Co(III)-TPPS dicyano-cobalt(III)-tetrakis(4-sulfonatophenyl)porphyrin |
| PubChem Compound | 5748451 |
| Last Modified | Nov 11 2021 |
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